Cas no 886766-37-6 (tert-butyl 6,9-diazaspiro4.5decane-9-carboxylate)

Tert-butyl 6,9-diazaspiro[4.5]decane-9-carboxylate is a versatile heterocyclic building block widely used in pharmaceutical and organic synthesis. Its spirocyclic structure, featuring both nitrogen-containing rings, provides a rigid scaffold that enhances molecular diversity in drug discovery. The tert-butyloxycarbonyl (Boc) protecting group ensures stability during synthetic transformations while allowing selective deprotection under mild acidic conditions. This compound is particularly valuable in the development of bioactive molecules, including CNS-targeting agents, due to its balanced lipophilicity and conformational constraints. Its high purity and well-defined reactivity make it a reliable intermediate for constructing complex nitrogen-rich frameworks in medicinal chemistry and materials science applications.

tert-butyl 6,9-diazaspiro4.5decane-9-carboxylate structure

886766-37-6 structure

Product Name:tert-butyl 6,9-diazaspiro4.5decane-9-carboxylate

CAS No:886766-37-6

MF:C₁₃H₂₄N₂O₂

MW:240.341863632202

MDL:MFCD08685935

CID:1928235

PubChem ID:66874241

Update Time:2025-10-29

tert-butyl 6,9-diazaspiro4.5decane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

- Tert-butyl 6,9-diazaspiro[4.5]decane-9-carboxylate
- 6,9-DIAZA-SPIRO[4.5]DECANE-9-CARBOXYLIC ACID TERT-BUTYL ESTER
- AOFNMALRBXRCMJ-UHFFFAOYSA-N
- 4616AJ
- AB46147
- 6,9-Diazaspiro[4.5]decane-9-carboxylic acid, 1,1-dimethylethyl ester
- 1,1-Dimethylethyl 6,9-diazaspiro[4.5]decane-9-carboxylate (ACI)
- tert-butyl 6,9-diazaspiro4.5decane-9-carboxylate
- MFCD08685935
- CS-WAA0056
- DB-361719
- TERT-BUTYL6,9-DIAZASPIRO[4.5]DECANE-9-CARBOXYLATE
- CS-15623
- EN300-218734
- AKOS022182770
- t-Butyl 6,9-diazaspiro[4.5]decane-9-carboxylate
- CS-0035418
- 886766-37-6
- SCHEMBL1005888
- MDL： MFCD08685935
- Inchi： 1S/C13H24N2O2/c1-12(2,3)17-11(16)15-9-8-14-13(10-15)6-4-5-7-13/h14H,4-10H2,1-3H3
- InChI Key： AOFNMALRBXRCMJ-UHFFFAOYSA-N
- SMILES： O=C(N1CC2(CCCC2)NCC1)OC(C)(C)C

Computed Properties

Exact Mass: 240.183778013g/mol
Monoisotopic Mass: 240.183778013g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 290
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.6
XLogP3: 1.5

Experimental Properties

Color/Form: NA
Density: 1.1±0.1 g/cm3
Boiling Point: 337.0±17.0 °C at 760 mmHg
Flash Point: 250.0±28.7 °C

tert-butyl 6,9-diazaspiro4.5decane-9-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

tert-butyl 6,9-diazaspiro4.5decane-9-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM218115-250mg	tert-Butyl 6,9-diazaspiro[4.5]decane-9-carboxylate	886766-37-6	95%	250mg	$410	2023-01-18
Chemenu	CM218115-1g	tert-Butyl 6,9-diazaspiro[4.5]decane-9-carboxylate	886766-37-6	95%	1g	$736	2023-01-18
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0288-1g	6,9-Diaza-spiro[4.5]decane-9-carboxylic acid tert-butyl ester	886766-37-6	97%	1g	8463.46CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0288-5g	6,9-Diaza-spiro[4.5]decane-9-carboxylic acid tert-butyl ester	886766-37-6	97%	5g	33904.74CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0288-500mg	6,9-Diaza-spiro[4.5]decane-9-carboxylic acid tert-butyl ester	886766-37-6	97%	500mg	4655.75CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0288-250mg	6,9-Diaza-spiro[4.5]decane-9-carboxylic acid tert-butyl ester	886766-37-6	97%	250mg	2756.14CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0288-100mg	6,9-Diaza-spiro[4.5]decane-9-carboxylic acid tert-butyl ester	886766-37-6	97%	100mg	1797.85CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	65R0288-50mg	6,9-Diaza-spiro[4.5]decane-9-carboxylic acid tert-butyl ester	886766-37-6	97%	50mg	1322.95CNY	2021-05-08
eNovation Chemicals LLC	D960479-100mg	6,9-DIAZA-SPIRO[4.5]DECANE-9-CARBOXYLIC ACID TERT-BUTYL ESTER	886766-37-6	97%	100mg	$650	2024-06-06
eNovation Chemicals LLC	D960479-250mg	6,9-DIAZA-SPIRO[4.5]DECANE-9-CARBOXYLIC ACID TERT-BUTYL ESTER	886766-37-6	97%	250mg	$1035	2024-06-06